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triflate

Cat. No.: B010329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

experimental setup of photocurable composites incorporating iodonium salts. This guide is

intended for professionals in research and development who are exploring the use of these

advanced photoinitiating systems in various applications, including dental materials, coatings,

adhesives, and 3D printing.

Introduction to Iodonium Salts in Photocurable
Composites
Iodonium salts are a class of photoinitiators that, upon exposure to UV or visible light, generate

both a superacid and free radicals. This dual reactivity makes them highly versatile for initiating

both cationic and free-radical polymerization.[1][2] In composite materials, this allows for the

curing of a wide range of monomers, including epoxides, vinyl ethers, and acrylates, often

leading to polymers with low shrinkage, high thermal stability, and excellent mechanical

properties.[3][4] The choice of the counter-anion in the iodonium salt is crucial as it determines

the strength of the generated acid and, consequently, the efficiency of the cationic

polymerization.[3][5]
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A typical photocurable composite formulation using iodonium salts consists of the following

components:

Monomer/Oligomer Matrix: The bulk of the composite, which polymerizes to form the final

material. Common choices include (meth)acrylate monomers for free-radical polymerization

and epoxy or oxetane monomers for cationic polymerization.[3][5] Hybrid systems containing

both types of monomers can also be formulated.

Iodonium Salt Photoinitiator: The primary light-sensitive component. The selection depends

on the desired wavelength of activation and compatibility with the monomer system.

Diaryliodonium salts are a common choice.[3]

Photosensitizer (Optional): Many iodonium salts have low absorption in the near-UV and

visible light regions.[6] Photosensitizers, such as camphorquinone (CQ), are often added to

extend the spectral sensitivity of the initiating system to longer, safer wavelengths (e.g., blue

light).[4]

Co-initiator/Electron Donor (Optional): In free-radical polymerization, a co-initiator, typically a

tertiary amine, is often used in conjunction with a photosensitizer like camphorquinone to

generate the initial radicals that interact with the iodonium salt.[3][4]

Fillers/Additives: Inorganic fillers (e.g., silica, glass) are incorporated to enhance mechanical

properties, reduce polymerization shrinkage, and control viscosity.[3] Other additives may

include stabilizers, pigments, and adhesion promoters.

Experimental Protocols
Protocol 1: Preparation of a Photocurable Composite
This protocol describes the preparation of a model hybrid photocurable composite.

Materials:

Monomer A (Free-radical polymerizable): Bisphenol A glycidyl methacrylate (BisGMA)

Monomer B (Cationic polymerizable): 3,4-Epoxycyclohexylmethyl 3,4-

epoxycyclohexanecarboxylate (ECC)
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Iodonium Salt: Diphenyliodonium hexafluorophosphate (DPIHP)

Photosensitizer: Camphorquinone (CQ)

Co-initiator: Ethyl 4-(dimethylamino)benzoate (EDMAB)

Filler: Silanized silica particles (average particle size 1 µm)

Procedure:

In a light-protected container, prepare the photoinitiator system by dissolving CQ (0.5 wt%),

EDMAB (1.0 wt%), and DPIHP (1.0 wt%) in the BisGMA monomer with gentle heating and

stirring until a homogenous solution is obtained.

Add the ECC monomer to the mixture and stir until uniform. The monomer ratio can be

varied depending on the desired properties (e.g., 50:50 wt% BisGMA:ECC).

Gradually add the silica filler (e.g., 60 wt% of the total formulation) to the monomer/initiator

mixture in small increments.

Thoroughly mix the components using a planetary mixer or a dual asymmetric centrifuge to

ensure a homogenous paste-like composite with no air bubbles.

Store the prepared composite in a light-proof container at a cool, dark place until use.

Protocol 2: Characterization of Curing Kinetics by
Photo-DSC
Photo-Differential Scanning Calorimetry (Photo-DSC) is used to measure the heat flow

associated with the photopolymerization reaction, providing information on the curing kinetics.

Equipment:

Differential Scanning Calorimeter (DSC) with a photocalorimetry accessory

UV/Vis light source with a specific wavelength (e.g., 365 nm or 405 nm LED)

Procedure:
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Calibrate the DSC instrument according to the manufacturer's instructions.

Place a small, accurately weighed sample (5-10 mg) of the uncured composite into an

aluminum DSC pan.

Place the pan in the DSC sample cell. An empty pan is used as a reference.

Equilibrate the sample at the desired starting temperature (e.g., 25°C).

Irradiate the sample with the light source at a known intensity (e.g., 100 mW/cm²) for a set

duration.

Record the heat flow as a function of time. The exotherm peak represents the polymerization

reaction.

Integrate the area under the exotherm to determine the total heat of polymerization (ΔH).

The rate of polymerization is proportional to the heat flow.

Protocol 3: Determination of Monomer Conversion by
Real-Time FTIR
Real-time Fourier Transform Infrared (FTIR) spectroscopy is used to monitor the decrease in

the concentration of reactive monomer groups (e.g., C=C in acrylates or epoxy rings) during

photopolymerization, allowing for the calculation of the degree of conversion.

Equipment:

FTIR spectrometer with a real-time sampling accessory

UV/Vis light source

Procedure:

Obtain an FTIR spectrum of the uncured composite. The sample is typically placed between

two transparent salt plates (e.g., BaF2).

Identify the characteristic absorption peak of the reactive monomer group (e.g., methacrylate

C=C at ~1638 cm⁻¹) and an internal standard peak that does not change during
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polymerization (e.g., aromatic C=C at ~1608 cm⁻¹).

Position the sample in the FTIR spectrometer and begin real-time spectral acquisition.

Expose the sample to the curing light.

Continuously record FTIR spectra at set time intervals during and after irradiation until the

peak height of the reactive group no longer changes.

The degree of conversion (DC%) is calculated using the following formula: DC(%) = [1 -

(Peak Area_reactive(t) / Peak Area_internal(t)) / (Peak Area_reactive(0) / Peak

Area_internal(0))] * 100

Protocol 4: Mechanical Properties Testing
Once cured, the mechanical properties of the composite are evaluated to determine its

suitability for the intended application.

Procedure:

Prepare standardized test specimens by curing the composite in molds of specific

dimensions (e.g., for tensile or flexural strength testing according to ISO or ASTM

standards). Ensure complete curing by irradiating from multiple directions.

Post-cure the specimens as required (e.g., 24 hours at 37°C).

Perform mechanical tests using a universal testing machine. Common tests include:

Flexural Strength and Modulus: Three-point bending test.

Compressive Strength: Applying a compressive load until failure.

Tensile Strength and Young's Modulus: Pulling the specimen until it fractures.[7]

Hardness: Using a microhardness tester (e.g., Vickers or Knoop).
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Quantitative data from the characterization experiments should be summarized in tables for

clear comparison.

Table 1: Curing Kinetics and Monomer Conversion

Formulation
Light
Wavelength
(nm)

Light
Intensity
(mW/cm²)

Time to
Peak (s)
(Photo-
DSC)

Total Heat
of
Polymerizat
ion (J/g)

Final
Degree of
Conversion
(%) (FTIR)

Composite A 405 100 15 250 75

Composite B 365 100 12 300 85

Control 405 100 30 180 60

Table 2: Mechanical Properties of Cured Composites

Formulation
Flexural
Strength (MPa)

Flexural
Modulus (GPa)

Compressive
Strength (MPa)

Vickers
Hardness
(VHN)

Composite A 120 ± 5 8.5 ± 0.5 300 ± 10 70 ± 3

Composite B 140 ± 6 10.2 ± 0.6 350 ± 12 85 ± 4

Control 90 ± 4 6.0 ± 0.4 250 ± 8 55 ± 2
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Caption: Experimental workflow for photocurable composites.
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Caption: Iodonium salt photoinitiation signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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